N-[2-(4,6-dimethyl-2-pyrimidinyl)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide

• IUPAC Name: N-[2-(4,6-dimethylpyrimidin-2-yl)ethyl]-2-(2-oxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C14H20N4O2/c1-10-8-11(2)17-12(16-10)5-6-15-13(19)9-18-7-3-4-14(18)20/h8H,3-7,9H2,1-2H3,(H,15,19)
• InChI Key: SLZTUFLZOUUQBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CCNC(=O)CN2CCCC2=O)C
• Molecular Formula: C14H20N4O2
• Molecular Weight: 276.33 g/mol

Description

N-[2-(4,6-dimethyl-2-pyrimidinyl)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide, also known as PNU-282987, is a selective agonist for the α7 subtype of nicotinic acetylcholine receptors (nAChRs). It was first synthesized in 2000 and has since been extensively studied for its potential therapeutic applications.

Mechanism of Action

N-[2-(4,6-dimethyl-2-pyrimidinyl)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide binds to the orthosteric site of α7 nAChRs, leading to the opening of the ion channel and the influx of calcium ions. This results in the activation of downstream signaling pathways, including the release of neurotransmitters and the modulation of gene expression.
Biochemical and Physiological Effects:
N-[2-(4,6-dimethyl-2-pyrimidinyl)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide has been shown to have various biochemical and physiological effects, including the enhancement of synaptic plasticity, the reduction of inflammation, and the protection against neurodegeneration. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4,6-dimethyl-2-pyrimidinyl)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide in lab experiments is its selectivity for α7 nAChRs, which allows for specific activation of this receptor subtype without affecting other nAChRs. However, one limitation is its relatively short half-life, which requires frequent administration in experiments.

Future Directions

For the use of N-[2-(4,6-dimethyl-2-pyrimidinyl)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide in scientific research include further investigation of its potential therapeutic applications, such as in the treatment of Alzheimer's disease, schizophrenia, and other neurodegenerative disorders. Additionally, the development of more potent and selective α7 nAChR agonists may lead to more effective treatments for these conditions.

Scientific Research Applications

N-[2-(4,6-dimethyl-2-pyrimidinyl)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide has been widely used in scientific research for its ability to selectively activate α7 nAChRs. This receptor subtype is involved in various physiological processes, including neurotransmission, synaptic plasticity, and inflammation. Activation of α7 nAChRs has been shown to improve cognitive function, reduce inflammation, and protect against neurodegenerative diseases.